An In-depth Technical Guide to 1,3-Dibromo-5-fluoro-2-iodobenzene: Properties, Structure, and Applications
An In-depth Technical Guide to 1,3-Dibromo-5-fluoro-2-iodobenzene: Properties, Structure, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties, molecular structure, and key applications of 1,3-Dibromo-5-fluoro-2-iodobenzene. This highly functionalized aromatic compound serves as a versatile building block in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials. This document includes a compilation of its known properties, detailed experimental protocols for its synthesis and common reactions, and a discussion of its relevance in medicinal chemistry, including its potential role as a precursor to targeted therapeutics.
Chemical Structure and Properties
1,3-Dibromo-5-fluoro-2-iodobenzene is a polysubstituted aromatic compound with the chemical formula C₆H₂Br₂FI. The strategic placement of three different halogen atoms on the benzene ring imparts unique reactivity and makes it a valuable intermediate for the synthesis of complex molecules.
Molecular Structure
The structure of 1,3-Dibromo-5-fluoro-2-iodobenzene is characterized by a benzene ring substituted with two bromine atoms at positions 1 and 3, a fluorine atom at position 5, and an iodine atom at position 2.
Caption: 2D structure of 1,3-Dibromo-5-fluoro-2-iodobenzene.
Physicochemical Properties
A summary of the key physicochemical properties of 1,3-Dibromo-5-fluoro-2-iodobenzene is presented in the table below. The compound is a solid at room temperature and, like many polyhalogenated aromatic compounds, is poorly soluble in water but soluble in common organic solvents.[1]
| Property | Value | Reference |
| Molecular Formula | C₆H₂Br₂FI | [2] |
| Molecular Weight | 379.80 g/mol | [2] |
| CAS Number | 62720-29-0 | [2] |
| Appearance | Pale brown to brown crystalline powder | [2] |
| Melting Point | 132 - 136 °C | [2] |
| Boiling Point | Not available | |
| Density | Not available | |
| Solubility | Insoluble in water; Soluble in organic solvents. | [1] |
Experimental Protocols
Synthesis of 1,3-Dibromo-5-fluoro-2-iodobenzene
The synthesis of 1,3-Dibromo-5-fluoro-2-iodobenzene can be achieved via a directed ortho-metalation strategy starting from 1,3-dibromo-5-fluorobenzene.[3]
Reaction Scheme:
Caption: Synthesis of 1,3-Dibromo-5-fluoro-2-iodobenzene.
Detailed Protocol:
-
Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 eq.) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium (1.0 eq.) dropwise while maintaining the temperature at -78 °C. Stir the resulting mixture at this temperature for 30 minutes.
-
Metalation: In a separate flame-dried flask under an inert atmosphere, dissolve 1,3-dibromo-5-fluorobenzene (1.0 eq.) in anhydrous THF and cool to -78 °C.
-
Lithiation: Transfer the freshly prepared LDA solution to the solution of 1,3-dibromo-5-fluorobenzene via cannula at -78 °C. Stir the reaction mixture at this temperature for 1-2 hours.
-
Iodination: Prepare a solution of iodine (I₂) (1.2 eq.) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.
-
Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Transfer the mixture to a separatory funnel and extract with an organic solvent such as diethyl ether or ethyl acetate (3 x).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol or a hexane/ethyl acetate mixture) to yield 1,3-Dibromo-5-fluoro-2-iodobenzene as a solid.
Suzuki-Miyaura Cross-Coupling Reaction
1,3-Dibromo-5-fluoro-2-iodobenzene is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The carbon-iodine bond is significantly more reactive than the carbon-bromine bonds under these conditions, allowing for selective functionalization.
Reaction Scheme:
Caption: Suzuki-Miyaura coupling of 1,3-Dibromo-5-fluoro-2-iodobenzene.
Detailed Protocol:
-
Reaction Setup: In a round-bottom flask, combine 1,3-Dibromo-5-fluoro-2-iodobenzene (1.0 eq.), the desired arylboronic acid (1.2 eq.), potassium carbonate (K₂CO₃) (2.0 eq.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq.).
-
Solvent Addition: Add a degassed mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).
-
Reaction Conditions: Heat the reaction mixture to reflux under an inert atmosphere and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
-
Work-up: Upon completion, cool the reaction mixture to room temperature and add water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3 x).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 2-aryl-1,3-dibromo-5-fluorobenzene.
Applications in Drug Discovery and Development
The unique substitution pattern of 1,3-Dibromo-5-fluoro-2-iodobenzene makes it a valuable precursor in the synthesis of biologically active molecules. The presence of multiple halogen atoms allows for sequential and site-selective functionalization, enabling the construction of complex molecular architectures.[4] Halogenated aromatic compounds are frequently utilized in the development of kinase inhibitors for cancer therapy.
Precursor to Kinase Inhibitors
While specific derivatives of 1,3-Dibromo-5-fluoro-2-iodobenzene as potent, clinically approved drugs are not extensively documented in publicly available literature, its structural motifs are relevant to the design of kinase inhibitors. For instance, substituted phenyl rings are core components of many inhibitors of the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in cancer.[5][6]
The EGFR signaling cascade is a critical pathway that regulates cell proliferation, survival, and differentiation. Its aberrant activation can lead to uncontrolled cell growth and tumor progression. Small molecule tyrosine kinase inhibitors (TKIs) that target the ATP-binding site of EGFR are an important class of anti-cancer drugs.
Illustrative EGFR Signaling Pathway and Inhibition
The following diagram illustrates a simplified EGFR signaling pathway and the general mechanism of action for a tyrosine kinase inhibitor that could potentially be synthesized from a precursor like 1,3-Dibromo-5-fluoro-2-iodobenzene.
Caption: Simplified EGFR signaling pathway and the point of inhibition by a TKI.
Analytical Data
Comprehensive analytical data is crucial for the unambiguous identification and quality control of 1,3-Dibromo-5-fluoro-2-iodobenzene. While a full experimental dataset is not publicly available, the expected analytical characteristics are described below.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to show two signals in the aromatic region, each corresponding to the two protons on the benzene ring. The signals would likely appear as complex multiplets due to coupling with the adjacent fluorine atom and long-range couplings with each other.
-
¹³C NMR: The carbon NMR spectrum should display six distinct signals for the six carbon atoms of the benzene ring, as they are all in unique chemical environments. The carbon atoms attached to the halogens will show characteristic shifts, and the carbon attached to fluorine will exhibit a large one-bond C-F coupling constant.
-
¹⁹F NMR: The fluorine NMR spectrum is expected to show a single resonance, which will be split into a multiplet due to coupling with the neighboring protons.
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is expected to show a molecular ion peak corresponding to the exact mass of the C₆H₂Br₂FI molecule. The isotopic pattern of the molecular ion will be characteristic of a compound containing two bromine atoms.
Conclusion
1,3-Dibromo-5-fluoro-2-iodobenzene is a highly valuable and versatile chemical intermediate. Its densely functionalized aromatic ring, featuring three distinct and reactive halogen atoms, provides a platform for the synthesis of a wide array of complex organic molecules. Its utility in the construction of potential pharmaceutical agents, particularly in the field of oncology, underscores its importance for the research and drug development community. The experimental protocols and data presented in this guide are intended to facilitate its use in the laboratory and inspire further investigation into its synthetic applications.
References
- 1. benchchem.com [benchchem.com]
- 2. chemimpex.com [chemimpex.com]
- 3. 1,3-Dibromo-5-fluoro-2-iodobenzene | 62720-29-0 | Benchchem [benchchem.com]
- 4. nbinno.com [nbinno.com]
- 5. The Effect of the EGFR - Targeting Compound 3-[(4-Phenylpyrimidin-2-yl) Amino] Benzene-1-Sulfonamide (13f) against Cholangiocarcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
- 6. EGF-Receptor Phosphorylation and Downstream Signaling are Activated by Benzo[a]pyrene 3,6-quinone and Benzo[a]pyrene 1,6-quinone in Human Mammary Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
